4-chloro-1-(4-nitrophenyl)-1H-pyrazole
Cat. No. B8778748
M. Wt: 223.61 g/mol
InChI Key: JZIKLPMGHGNVPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[Cl-:16].[Cl:1][c:2]1[cH:3][n:4][n:5](-[c:7]2[cH:8][cH:9][c:10]([N+:13]([O-:14])=[O:15])[cH:11][cH:12]2)[cH:6]1.[Fe:22].[NH4+:17].[OH2:21]>>[Cl:1][c:2]1[cH:3][n:4][n:5](-[c:7]2[cH:8][cH:9][c:10]([NH2:13])[cH:11][cH:12]2)[cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1ccc(-n2cc(Cl)cn2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Fe]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Nc1ccc(-n2cc(Cl)cn2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
